Cas no 1934590-76-7 (1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde
• CAS No: 1934590-76-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 5694436
• PubChem ID: 130698977
• Update Time: 2025-06-11

1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620541
• 1934590-76-7
• 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 1-(2-hydroxyethyl)-

• Inchi： 1S/C6H10O2/c7-4-3-6(5-8)1-2-6/h5,7H,1-4H2
• InChI Key： SXXIDUVRJBJOOQ-UHFFFAOYSA-N
• SMILES： O=CC1(CCO)CC1

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 189.3±13.0 °C(Predicted)
• pka: 15.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde

Introduction to 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde (CAS No. 1934590-76-7)

1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde, identified by its CAS number 1934590-76-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropane ring substituted with a hydroxyethyl group and an aldehyde functional group, has garnered attention due to its unique structural properties and potential applications in drug development. The cyclopropane moiety, known for its high ring strain, often serves as a key structural element in designing bioactive molecules, while the aldehyde group provides a versatile handle for further chemical modifications. Together, these features make 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde a valuable intermediate in synthetic chemistry and a promising candidate for exploring novel therapeutic agents.

The synthesis of 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde involves intricate organic transformations that highlight the compound's synthetic utility. One of the most notable synthetic routes involves the functionalization of cyclopropanecarboxaldehyde, where the hydroxyethyl group is introduced through nucleophilic addition or other palladium-catalyzed cross-coupling reactions. These methods not only showcase the compound's reactivity but also demonstrate its compatibility with modern catalytic techniques, which are increasingly employed in pharmaceutical manufacturing to improve efficiency and sustainability.

In recent years, 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde has been explored as a building block in the design of biologically active molecules. The cyclopropane ring is particularly interesting because it can disrupt hydrogen bonding patterns and influence molecular recognition processes, making it useful in developing drugs that interact with biological targets in unconventional ways. For instance, studies have shown that cyclopropanated compounds can exhibit enhanced binding affinity to certain enzymes and receptors, potentially leading to more effective therapeutic interventions.

Moreover, the aldehyde functionality in 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde allows for further derivatization into various pharmacophores. This flexibility has been exploited in the synthesis of heterocyclic compounds, which are widely recognized for their medicinal properties. Researchers have utilized this compound to construct complex scaffolds that mimic natural products or designed molecules with specific biological activities. Such efforts align with the broader trend in drug discovery toward rational design and targeted synthesis of novel compounds.

Recent advancements in computational chemistry have also contributed to the understanding of 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde's potential applications. Molecular modeling studies have revealed insights into how this compound might interact with biological targets at the atomic level. These simulations have helped predict its efficacy and selectivity, guiding experimental efforts toward optimizing its pharmacological properties. The integration of computational methods with traditional synthetic approaches has accelerated the development of new drug candidates and underscores the importance of interdisciplinary collaboration in pharmaceutical research.

The compound's unique structural features have also attracted interest in materials science applications beyond pharmaceuticals. The rigid cyclopropane ring can impart specific mechanical properties to polymers or coatings when incorporated into their backbones. Additionally, the presence of both hydrophilic and hydrophobic regions due to the hydroxyethyl group makes it a candidate for designing amphiphilic materials with potential uses in drug delivery systems or as surfactants.

As research continues to uncover new applications for 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde, its significance in synthetic chemistry and medicinal chemistry is likely to grow. The compound exemplifies how structural innovation can lead to novel functional materials and bioactive molecules, driving progress across multiple scientific disciplines. Future studies may explore its role in developing next-generation therapeutics or advanced materials, further solidifying its place as a cornerstone of modern chemical research.

In conclusion, 1-(2-Hydroxyethyl)cyclopropane-1-carbaldehyde (CAS No. 1934590-76-7) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structure, characterized by a cyclopropane ring and an aldehyde group, enables diverse synthetic possibilities and biological interactions. As research advances, this compound will continue to play a pivotal role in shaping the future of chemical innovation and therapeutic development.